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Compound of Interest

Compound Name: Yttrium fluoride

Cat. No.: B087051 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the fundamental chemical properties of

yttrium fluoride, with a focus on its chemical formula and molar mass. It includes a detailed

experimental protocol for its synthesis and a logical workflow for its characterization.

Core Chemical Properties
Yttrium(III) fluoride, also known as yttrium trifluoride, is an inorganic compound with the

chemical formula YF₃.[1][2] It presents as a white, crystalline powder and is notable for its

insolubility in water.[2][3] The compound is a key material in various applications, including the

production of yttrium metal, optical coatings, and as a component in fluoride-based solid

electrolytes.[3]

Quantitative Data Summary
The essential quantitative data for yttrium fluoride is summarized in the table below for quick

reference.
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Parameter Value

IUPAC Name Yttrium(III) fluoride

Synonyms Yttrium trifluoride, trifluoroyttrium

Chemical Formula YF₃

Molar Mass 145.90 g/mol [1][2][4]

Density 4.01 g/cm³[2][4]

Melting Point 1,387 °C[2]

Boiling Point 2,230 °C[2]

CAS Number 13709-49-4[1][2][4]

Experimental Protocol: Synthesis of Yttrium
Fluoride (YF₃)
This section details a standard laboratory procedure for the synthesis of yttrium fluoride from

yttrium oxide via reaction with hydrofluoric acid.[2]

Objective: To synthesize high-purity yttrium fluoride (YF₃) powder.

Materials:

Yttrium Oxide (Y₂O₃, 99.99% purity)

Hydrofluoric Acid (HF, 48% aqueous solution)

Deionized Water (H₂O)

Platinum or Teflon beaker

Magnetic stirrer and stir bar

Fume hood
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Centrifuge

Drying oven or vacuum furnace

Procedure:

Preparation: In a fume hood, carefully weigh 10.0 g of Y₂O₃ powder and place it into a 250

mL Teflon beaker.

Dissolution: Add 50 mL of deionized water to the beaker to create a slurry. Place the beaker

on a magnetic stirrer.

Reaction: While stirring continuously, slowly add 30 mL of 48% hydrofluoric acid to the Y₂O₃

slurry. The addition should be dropwise to control the exothermic reaction. The reaction is:

Y₂O₃ + 6HF → 2YF₃↓ + 3H₂O.

Precipitation: Continue stirring the mixture at room temperature for 4 hours to ensure the

reaction goes to completion. A white precipitate of YF₃ will form.

Separation: Transfer the mixture to centrifuge tubes. Centrifuge at 3000 rpm for 10 minutes

to separate the YF₃ precipitate from the supernatant.

Washing: Decant the supernatant. Resuspend the precipitate in 100 mL of deionized water

and centrifuge again. Repeat this washing step three times to remove any unreacted acid

and soluble impurities.

Drying: After the final wash, decant the supernatant and transfer the wet YF₃ powder to a

clean dish. Dry the product in an oven at 120 °C for 12 hours or in a vacuum furnace to

obtain the final, anhydrous YF₃ powder.

Characterization: The final product should be characterized using techniques such as X-ray

Diffraction (XRD) to confirm the crystal structure and Energy-Dispersive X-ray Spectroscopy

(EDS) to verify elemental composition.

Visualization of Experimental Workflow
The following diagrams illustrate the logical flow of the synthesis and characterization process

for yttrium fluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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